Cas no 1044528-62-2 (Ethyl 3-pyrimidin-4-yl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-pyrimidin-4-yl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1044528-62-2
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 2858001
• Update Time: 2023-08-10

Ethyl 3-pyrimidin-4-yl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-pyrimidin-4-yl-1,2,4-oxadiazole-5-carboxylate
• ethyl 3-(4-pyrimidinyl)-1,2,4-oxadiazole-5-carboxylate
• 1,2,4-Oxadiazole-5-carboxylic acid,3-(4-pyrimidinyl)-,ethyl ester
• Ethyl 3-pyrimidin-4-yl-1,2,4-oxadiazole-5-carboxylate

• Inchi： 1S/C9H8N4O3/c1-2-15-9(14)8-12-7(13-16-8)6-3-4-10-5-11-6/h3-5H,2H2,1H3
• InChI Key： SCTNSOBIKZHQMI-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(C2C=CN=CN=2)=NO1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 0.7
• Topological Polar Surface Area: 91